Cas no 91998-13-9 (4-(Perfluorononyl)oxybenzenesulfonate sodium)

• Product Name: 4-(Perfluorononyl)oxybenzenesulfonate sodium
• CAS No: 91998-13-9
• MF: C₁₅H₄F₁₉NaO₄S
• MW: 664.214301109314
• CID: 6848859
• PubChem ID: 23674883
• Update Time: 2025-03-31

4-(Perfluorononyl)oxybenzenesulfonate sodium Chemical and Physical Properties

Names and Identifiers

• EINECS 261-799-1
• 4-(Perfluorononyl)oxybenzenesulfonate sodium
• NS00019155
• 91998-13-9
• sodium;4-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-nonadecafluorononoxy)benzenesulfonate
• 59536-17-3
• DTXSID90897582
• Benzenesulfonic acid,4-[(heptadecafluorononen-1-yl)oxy]-,sodium salt(1:1)
• DTXCID40130714
• WEKFOCTWTWPVEG-UHFFFAOYSA-M
• AKOS015917506

• Inchi： 1S/C15H5F19O4S.Na/c16-7(17,8(18,19)10(22,23)12(26,27)14(30,31)32)9(20,21)11(24,25)13(28,29)15(33,34)38-5-1-3-6(4-2-5)39(35,36)37;/h1-4H,(H,35,36,37);/q;+1/p-1
• InChI Key： WEKFOCTWTWPVEG-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=CC=1)OC(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 663.9424591Da
• Monoisotopic Mass: 663.9424591Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 40
• Rotatable Bond Count: 10
• Complexity: 996
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8Ų